Cas no 552330-86-6 (5-bromo-2,3-dihydro-1H-isoindol-1-one)

5-bromo-2,3-dihydro-1H-isoindol-1-one Properties

Names and Identifiers

• 5-Bromo-2,3-dihydroisoindol-1-one
• 5-Bromoisoindolin-1-one
• 5-Bromo-1-isoindolinone
• 5-bromo-2,3-dihydro-1H-Isoindol-1-one
• 5-BROMO-2,3-DIHYDRO-ISOINDOL-1-ONE
• 5-Bromooxindole
• 5-bromo-1-oxo-isoindoline
• 1H-ISOINDOL-1-ONE, 5-BROMO-2,3-DIHYDRO-
• 5-bromoisoindolinone
• BCP26824
• EBD38628
• 5-bromoisoindolin-1-one, AldrichCPR
• PB29649
• SY024144
• BR
• 5-Bromo-2,3-dihydro-1H-isoindol-1-one
• 5-bromo-2,3-dihydro-1H-isoindole-1-one
• FT-0647177
• HY-34097
• AKOS015835991
• EN300-115702
• SCHEMBL275805
• DTXSID70626852
• CS-D1613
• AM20040704
• 5-Bromo-1-isoindolinone,96%
• B5328
• SS-6037
• MFCD09701292
• AC-28867
• WJNKJYJCWXMBNV-UHFFFAOYSA-N
• Z1269136562
• A7996
• 552330-86-6
• J-516871
• 5-bromoisoindolin-1-one
• 5-bromo-2,3-dihydro-1H-isoindol-1-one
• 5-BROMO-1-ISOINDOLINONE
• +Expand

• MDL： MFCD09701292
• InChIKey： WJNKJYJCWXMBNV-UHFFFAOYSA-N
• Inchi： 1S/C8H6BrNO/c9-6-1-2-7-5(3-6)4-10-8(7)11/h1-3H,4H2,(H,10,11)
• SMILES： BrC1C([H])=C([H])C2C(N([H])C([H])([H])C=2C=1[H])=O

Computed Properties

• Exact Mass: 210.96328g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Topological Polar Surface Area: 29.1Ų
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 212.04

Experimental Properties

• LogP: 2.02130
• PSA: 29.10000
• Refractive Index: 1.625
• Boiling Point: 448.4°C at 760 mmHg
• Flash Point: 224.965°C
• Color/Form: White to Yellow Solid
• Density: 1.666

5-bromo-2,3-dihydro-1H-isoindol-1-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

5-bromo-2,3-dihydro-1H-isoindol-1-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%